3-(3-Nitrophenyl)-3-oxopropanenitrile

• IUPAC Name: 3-(3-nitrophenyl)-3-oxopropanenitrile
• InChI: InChI=1S/C9H6N2O3/c10-5-4-9(12)7-2-1-3-8(6-7)11(13)14/h1-3,6H,4H2
• InChI Key: OTZUXMACTFIJAZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)CC#N
• Molecular Formula: C9H6N2O3
• DSSTOX Substance ID: DTXSID60495554
• Molecular Weight: 190.16 g/mol
• CAS RN: 21667-64-1

Description

The compound “3-(3-Nitrophenyl)-3-oxopropanenitrile” is an organic compound consisting of a nitrile group (-CN), a ketone group (C=O), and a nitrophenyl group (a benzene ring with a nitro group, -NO2) attached to the same carbon atom.

Molecular Structure Analysis

The molecular structure of this compound would likely show the presence of conjugation between the nitrophenyl group, the carbonyl group, and the nitrile group.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. The presence of the nitro, carbonyl, and nitrile groups in this compound would likely influence its properties.

Scientific Research Applications

Schiff Bases

• Field : Organic Chemistry
• Application : Schiff bases, a class of organic compounds with a (>C〓N) functional group, have gained significant attention in contemporary chemistry due to their remarkable synthesis methods, diverse properties, and wide-ranging applications.
• Methods : Schiff bases are synthesized through the condensation reaction between a primary amine and a carbonyl compound, typically an aldehyde or a ketone.
• Results : Schiff bases have significantly influenced the advancement of coordination chemistry, playing a pivotal role in the development of inorganic and bioinorganic chemistry, as well as optical materials.

4-fluoro-3-nitrophenyl azide

• Field : Biochemistry
• Application : 4-fluoro-3-nitrophenyl azide is one of the oldest photolinkers used for photoaffinity labeling.
• Methods : This compound is used to produce the desired chemical linkage upon photo-irradiation.
• Results : The photochemical activation of an inert surface by 4-fluoro-3-nitrophenyl azide through nitrene insertion reaction was reported in 2001, and the activated surface was found to conjugate a biomolecule without any catalyst, reagent, or modification.

Thiourea Derivatives

• Field : Organic Chemistry
• Application : Thiourea and its derivatives have become a significant focal point within the organic synthesis field, garnering attention for their diverse biological applications, including antibacterial, antioxidant, anticancer, anti-inflammatory, anti-Alzheimer, antituberculosis and antimalarial properties.
• Methods : Thiourea derivatives are synthesized from thiourea, which is itself synthesized by heating ammonium thiocyanate.
• Results : The diverse biological properties of thiourea derivatives make them valuable in a wide range of applications, from medicine to agriculture.

Schiff Bases in Catalysis

• Field : Catalysis
• Application : Schiff bases are used in catalysis, where they can act as ligands for metal catalysts.
• Methods : The Schiff base ligand is synthesized first, and then it is combined with a metal to form the catalyst.
• Results : These catalysts can be used in a variety of reactions, including asymmetric synthesis.

Schiff Bases in Materials Science

• Field : Materials Science
• Application : Schiff bases are used in materials science, where they can be used to create new materials with unique properties.
• Methods : The Schiff base is typically incorporated into a polymer or other material during its synthesis.
• Results : The resulting materials can have a variety of useful properties, such as improved strength, flexibility, or chemical resistance.

Schiff Bases in Medicinal Chemistry

• Field : Medicinal Chemistry
• Application : Schiff bases are used in medicinal chemistry, where they can be used to create new drugs.
• Methods : The Schiff base is typically used as a building block in the synthesis of the drug.
• Results : Drugs synthesized from Schiff bases can have a variety of therapeutic effects, depending on the specific Schiff base and the other components of the drug.

Safety And Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. Compounds containing nitro groups can be explosive under certain conditions. Also, nitriles can be toxic if ingested or inhaled, and can cause irritation to the skin and eyes.

Future Directions

The future directions for research on this compound would depend on its potential applications. These could include its use in the synthesis of other compounds, or its potential biological activity.

Synthesis routes and methods

Procedure details

Benzoylacetonitrile (14.5 g, 10 mmol) was added to cold fuming nitric acid (50 ml) portionwise over 10 min. The reaction mixture was stirred for 15 min., and then poured into ice. The solid was filtered off and recrystallised from ethanol to give 2-(3-nitrobenzoyl)acetonitrile (5.4 g) as a brown solid.